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Compound of Interest

Compound Name: Rohinitib

Cat. No.: B10754715

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rohinitib is a potent and specific inhibitor of the eukaryotic initiation factor 4A (elF4A), a key
component of the mMTORC1 signaling pathway.[1][2] Its ability to induce apoptosis in cancer
cells, particularly in acute myeloid leukemia (AML), makes it a compound of significant interest
in oncological research.[1][2] Proper preparation of a Rohinitib stock solution is the first critical
step for accurate and reproducible in vitro and in vivo experiments. This document provides a
detailed protocol for the preparation, storage, and handling of Rohinitib stock solutions using
dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation

The following table summarizes the key quantitative data for Rohinitib.
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Property Value

Molecular Weight 521.56 g/mol

Molecular Formula C29H31NOS8

CAS Number 1139253-73-8

Appearance White to off-white solid

Solubility in DMSO 200 mg/mL (383.46 mM)

Recommended Solvent DMSO (use newly opened for best results)

Experimental Protocol: Preparing a 10 mM Rohinitib
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Rohinitib in DMSO.
Adjust the quantities proportionally for different desired concentrations.

Materials:

¢ Rohinitib powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (sterile, amber or covered in foil)
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

e Pre-dissolution Preparation:
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o Bring the Rohinitib powder and DMSO to room temperature before opening to prevent
condensation.

o Ensure the analytical balance is calibrated and level.
e Weighing the Rohinitib:

o Carefully weigh out 5.22 mg of Rohinitib powder and transfer it to a sterile
microcentrifuge tube. Calculation: 521.56 g/mol (MW) * 0.010 mol/L (10 mM) * 0.001 L (1
mL) = 0.0052156 g = 5.22 mg.

e Adding the Solvent:

o Using a calibrated pipette, add 1 mL of high-purity DMSO to the microcentrifuge tube
containing the Rohinitib powder.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution to ensure there are no visible particles.

o If precipitation or incomplete dissolution is observed, sonication can be used to aid
dissolution.[1]

 Aliquoting and Storage:

o Once the Rohinitib is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, light-protected microcentrifuge tubes. This minimizes freeze-thaw
cycles which can degrade the compound.[1]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Safety Precautions:
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» Rohinitib is a potent bioactive compound. Handle with care and use appropriate PPE.

e« DMSO is a penetrant and can carry dissolved substances through the skin. Avoid direct
contact.

¢ Work in a well-ventilated area or a chemical fume hood.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing Rohinitib stock solution.
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Caption: Rohinitib inhibits elF4A, blocking translation and inducing apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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